Cas no 1437486-22-0 (Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate
• CAS No: 1437486-22-0
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 4727322
• Update Time: 2025-10-21

Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate
• FCH2896755
• AX8260303
• Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate

• Inchi： 1S/C12H16N2O3/c1-8-5-6-9(7-15)10(13-8)14-11(16)17-12(2,3)4/h5-7H,1-4H3,(H,13,14,16)
• InChI Key： XHCVBZIKKDODKR-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C=O)=CC=C(C)N=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Topological Polar Surface Area: 68.3

Additional information on Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate

Comprehensive Overview of Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate (CAS No. 1437486-22-0)

Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate (CAS No. 1437486-22-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatility in synthetic chemistry. The presence of both a formyl group and a carbamate moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules. Researchers often employ this compound in the development of drug candidates and biologically active agents, owing to its unique reactivity and functional group compatibility.

In recent years, the demand for Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate has surged due to its applications in medicinal chemistry and material science. The compound's CAS No. 1437486-22-0 is frequently searched in academic and industrial databases, reflecting its growing importance. One of the key reasons for its popularity is its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutics for diseases like cancer and infectious ailments. Additionally, its formyl group allows for further functionalization, making it a cornerstone in multi-step synthetic routes.

The compound's relevance is further highlighted by its alignment with current trends in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate is being explored for its potential in catalytic reactions and atom-efficient processes. This aligns with the broader industry focus on reducing waste and improving reaction yields, topics that dominate discussions in modern chemical research.

Another area of interest is the compound's utility in peptide coupling and protecting group strategies. The carbamate functionality in Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate is particularly useful for protecting amine groups during complex syntheses. This feature is critical in the production of peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity profiles. Consequently, searches for CAS No. 1437486-22-0 often correlate with queries about amine protection and peptide synthesis techniques.

From a commercial perspective, Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate is available through specialized chemical suppliers, catering to the needs of research laboratories and pharmaceutical companies. Its pricing and availability are frequently monitored, as fluctuations can impact large-scale production of downstream products. The compound's stability under standard storage conditions also makes it a practical choice for long-term projects, further enhancing its appeal.

In summary, Tert-Butyl (3-formyl-6-methylpyridin-2-yl)carbamate (CAS No. 1437486-22-0) is a multifaceted compound with significant applications in drug discovery, agrochemical development, and advanced material synthesis. Its structural features and reactivity profile position it as a critical tool for chemists aiming to innovate in these fields. As research continues to evolve, this compound is likely to remain a focal point for both academic and industrial investigations.